3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol
• IUPAC Name: 3-[(E)-(5-chloro-2-hydroxyphenyl)methylideneamino]-2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16ClN3O2S/c1-10-21-17-16(13-4-2-3-5-15(13)25-17)18(24)22(10)20-9-11-8-12(19)6-7-14(11)23/h6-9,23H,2-5H2,1H3/b20-9+
• InChI Key: BKCDFBNUTJQRTJ-AWQFTUOYSA-N
• Isomeric SMILES: CC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1/N=C/C4=C(C=CC(=C4)Cl)O
• Canonical SMILES: CC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1N=CC4=C(C=CC(=C4)Cl)O

Description

3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one is a complex organic compound with a unique structure that combines a benzothieno pyrimidine core with a chlorohydroxybenzylidene moiety. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves the condensation of 5-chloro-2-hydroxybenzaldehyde with an appropriate amine precursor, followed by cyclization and further functionalization steps. The reaction conditions often include the use of solvents like ethanol or methanol, and catalysts such as acetic acid or p-toluenesulfonic acid to facilitate the condensation reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques like crystallization or chromatography to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The imine group can be reduced to form amines.

Substitution: The chlorine atom can be substituted with other nucleophiles like amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles like ammonia or thiourea. Reaction conditions typically involve controlled temperatures, specific pH levels, and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones, while reduction of the imine group can produce primary or secondary amines .

Scientific Research Applications

3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases or interact with DNA to exert its anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzothieno pyrimidine derivatives and chlorohydroxybenzylidene analogs. These compounds share structural similarities but may differ in their functional groups or substituents, leading to variations in their biological activities and applications.

Uniqueness

What sets 3-[(5-chloro-2-hydroxybenzylidene)amino]-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one apart is its unique combination of a benzothieno pyrimidine core with a chlorohydroxybenzylidene moiety. This structural feature contributes to its diverse range of chemical reactivity and potential biological activities, making it a valuable compound for further research and development.